(4-Fluorobenzyl)(2-methoxybenzyl)amine

• IUPAC Name: 1-(4-fluorophenyl)-N-[(2-methoxyphenyl)methyl]methanamine
• InChI: InChI=1S/C15H16FNO/c1-18-15-5-3-2-4-13(15)11-17-10-12-6-8-14(16)9-7-12/h2-9,17H,10-11H2,1H3
• InChI Key: IUVJBOANWORKMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNCC2=CC=C(C=C2)F
• Molecular Formula: C15H16FNO
• DSSTOX Substance ID: DTXSID60354617
• Molecular Weight: 245.29 g/mol
• CAS No.: 499997-38-5

Description

“(4-Fluorobenzyl)(2-methoxybenzyl)amine” is a chemical compound with the molecular formula C15H16FNO. It is also known as FMA. The compound has gained significant attention in the field of medicinal chemistry due to its potential therapeutic benefits.

Molecular Structure Analysis

The molecular weight of “this compound” is 245.29 g/mol. The compound has a structure that includes a fluorophenyl group and a methoxybenzyl group.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. The compound has a density of 1.095 g/mL at 25 °C.

Scientific Research Applications

Molecular Structure and Stability

• The molecular structure and stability of compounds related to (4-Fluorobenzyl)(2-methoxybenzyl)amine have been a subject of study. For instance, certain compounds exhibit slight twists with respect to the amine group, forming nearly planar arrangements, and their crystal packing is stabilized by intramolecular hydrogen bonding (Butcher et al., 2007).

Radiosynthesis for PET Tracers

• The compound has applications in radiosynthesis, particularly for creating PET tracers. For instance, a study described the synthesis of 18 F-FMTP, a selective D4 receptor antagonist, using a compound similar to this compound. This synthesis is crucial for mapping brain dopamine D4 receptor using PET (Yongxian, 2003).

Chemical Characterization

• Analytical characterization of compounds with structural similarities to this compound has been conducted to understand their properties better. This includes mass spectrometric, infrared spectroscopic, and nuclear magnetic resonance spectroscopic data analysis (Westphal et al., 2016).

Synthesis and Medical Applications

• The synthesis of related compounds and their potential medical applications have been explored. For example, a study on the synthesis and X-ray crystal structure of a similar compound revealed its potential as a new inhibitor of hepatitis B, demonstrating significant in vitro nanomolar inhibitory activity against the virus (Ivashchenko et al., 2019).

Safety and Hazards

The safety data sheet for 4-Fluorobenzylamine, a related compound, indicates that it is combustible and may be corrosive to metals. It can cause severe skin burns and eye damage. It’s important to handle this compound with appropriate personal protective equipment and to avoid breathing its vapors.